molecular formula C13H11N2+ B372592 6-Methylbenzo[h][1,6]naphthyridin-6-ium

6-Methylbenzo[h][1,6]naphthyridin-6-ium

Cat. No.: B372592
M. Wt: 195.24g/mol
InChI Key: IBODYSSLGFOYFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Methylbenzo[h][1,6]naphthyridin-6-ium is a heterocyclic aromatic compound characterized by a fused naphthyridine core with a benzo[h] extension and a methyl substituent at the 6-position. Its molecular formula is C₉H₉N₂⁺, with a molecular weight of 145.18 g/mol . The compound’s SMILES notation, C[n+]1ccc2c(c1)cccn2, reflects its cationic nature due to the quaternary nitrogen in the naphthyridine ring . Synthetically, it can be prepared via reduction of 6-methylbenzo[b][1,6]naphthyridine using hydrochloric acid and palladium on carbon (Pd/C), leading to hydrogenation of the central ring .

Properties

Molecular Formula

C13H11N2+

Molecular Weight

195.24g/mol

IUPAC Name

6-methylbenzo[h][1,6]naphthyridin-6-ium

InChI

InChI=1S/C13H11N2/c1-15-9-10-5-4-8-14-13(10)11-6-2-3-7-12(11)15/h2-9H,1H3/q+1

InChI Key

IBODYSSLGFOYFW-UHFFFAOYSA-N

SMILES

C[N+]1=CC2=C(C3=CC=CC=C31)N=CC=C2

Canonical SMILES

C[N+]1=CC2=C(C3=CC=CC=C31)N=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

Table 1: Key Structural and Physicochemical Comparisons
Compound Name Molecular Formula Substituent(s) Key Properties Reference
6-Methylbenzo[h][1,6]naphthyridin-6-ium C₉H₉N₂⁺ Methyl (6-position) Cationic, synthesized via Pd/C reduction; thermal stability data pending
6-Benzyl-1,6-naphthyridin-6-ium C₁₅H₁₃N₂⁺ Benzyl (6-position) Reacts with Grignard reagents (e.g., MeMgBr) to form dihydro derivatives
ARC-111 (Dibenzo[c,h][1,6]naphthyridin-6-one) C₂₃H₁₉N₃O₄ 5-(2-N,N-dimethylaminoethyl) Potent TOP1 inhibitor; uncharged derivatives resist MDR1-mediated efflux
5,6,7,8-Tetrahydro-6-methyl-1,6-naphthyridin-3-amine C₉H₁₃N₃ Methyl (6-position), amine (3-position) pKa ~7.12; moderate lipophilicity (XlogP predicted)
Key Observations:
  • Cationic vs. Neutral Structures : The cationic nature of 6-methylbenzo[h][1,6]naphthyridin-6-ium distinguishes it from neutral analogs like ARC-111, which contains a ketone group. Charge influences membrane permeability and susceptibility to efflux pumps (e.g., MDR1) .
  • Substituent Bulk : Benzyl-substituted naphthyridines (e.g., 6-benzyl derivatives) exhibit enhanced steric hindrance, affecting reactivity in alkylation and hydrogenation reactions .
Table 2: Cytotoxicity and Efflux Transporter Sensitivity
Compound Cytotoxicity (IC₅₀, nM) MDR1 Sensitivity BCRP Sensitivity Notes Reference
6-Methylbenzo[h][1,6]naphthyridin-6-ium Not reported Pending Pending Structural analogy suggests potential resistance to efflux
ARC-111 10–50 (RPMI8402 cells) Low Low Uncharged; avoids MDR1/BCRP recognition
NH₂-substituted ARC-111 analog 100–200 High Moderate Primary amine recognized by MDR1
Camptothecin 20–100 None None Uncharged; bypasses MDR1
Key Observations:
  • Charge and Efflux Sensitivity : Neutral or uncharged compounds (e.g., ARC-111, camptothecin) show minimal interaction with MDR1, whereas charged or polar derivatives (e.g., NH₂-substituted analogs) are efflux substrates . This suggests that 6-methylbenzo[h][1,6]naphthyridin-6-ium’s cationic nature may limit its utility in MDR1-overexpressing cancers unless structural modifications reduce charge.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.